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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of 5-
Chlorooxindole, a key intermediate in the synthesis of various pharmaceutical compounds.
This document outlines its melting and boiling points, detailed experimental protocols for their
determination, and a representative synthetic workflow.

Core Physicochemical Data

The accurate determination of melting and boiling points is fundamental for the characterization
and quality control of chemical substances. The experimentally determined and predicted
values for 5-Chlorooxindole are summarized below.

Property Value Source

Melting Point 194 - 197 °C Literature Data[1][2]
Melting Point 194 - 201 °C Thermo Fisher Scientific[3]
Boiling Point 348.3+42.0°C Predicted[1]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting and
boiling points of solid organic compounds like 5-Chlorooxindole.
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Melting Point Determination

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a
liquid phase. This is a crucial indicator of purity, with pure compounds typically exhibiting a
sharp melting range.

Methodology: Capillary Method

Sample Preparation: A small quantity of finely powdered, dry 5-Chlorooxindole is packed
into a capillary tube, sealed at one end, to a height of 1-2 mm.[4][5]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
aligned with the thermometer bulb.[4] This assembly is then placed in a melting point
apparatus, which can be an oil bath (such as a Thiele tube) or a metal block heater.[6]

e Heating: The apparatus is heated gradually, with the rate of heating slowed to approximately
1-2 °C per minute as the temperature approaches the expected melting point.[6][7]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[8] For a pure compound, this range is
typically narrow.

Boiling Point Determination

As 5-Chlorooxindole is a solid at room temperature, its boiling point is determined at reduced
pressure or, more commonly, is predicted using computational models. The reported boiling
point is a predicted value. The following is a general protocol for the experimental
determination of the boiling point of a high-boiling organic compound.

Methodology: Distillation Method

o Apparatus Setup: A small amount of the substance is placed in a distillation flask. For high-
boiling compounds, a short-path distillation apparatus under reduced pressure is often used
to prevent decomposition.

e Heating: The flask is heated gently in a heating mantle.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b032874?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/product/b032874?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Temperature Measurement: A thermometer is placed so that the top of the bulb is level with
the side-arm of the distillation flask.

» Boiling Point Reading: The temperature is recorded when the liquid is boiling and a stable
ring of condensate is observed on the thermometer bulb. The atmospheric pressure (or the
pressure of the vacuum system) must also be recorded, as the boiling point is pressure-
dependent.

Synthetic Workflow Example

5-Chlorooxindole and its derivatives are valuable synthons in medicinal chemistry. The
following diagram illustrates a general synthetic pathway for the preparation of substituted 2-
oxindole derivatives, which is analogous to the synthesis of various biologically active

molecules.
Starting Materials
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Caption: Synthesis of 5-Fluoro-2-oxindole Derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b032874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

